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Compound of Interest

Compound Name: Ethyl 2-nitropropionate
CAS No.: 2531-80-8
Cat. No.: B1583671
Get Quote
. J

Executive Summary

Ethyl 2-nitropropionate (CAS: 2531-80-8) represents a critical class of

-nitro esters utilized as versatile C3 synthons in organic synthesis.[1][2][3] Distinguished by the
high acidity of its

-proton (

) and its ambident nucleophilicity, it serves as a "chiral pool" precursor for amino acids and
complex heterocyclic scaffolds. This guide provides a rigorous analysis of its physical
constants, structural dynamics, and laboratory protocols for synthesis and handling.

Part 1: Physicochemical Profile

The following data aggregates experimentally validated constants. Researchers should note
the significant boiling point depression under vacuum, which is the preferred method for
distillation to avoid thermal decomposition.

Table 1: Physical Constants & Properties
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Property Value Conditions |/ Notes
IUPAC Name Ethyl 2-nitropropanoate
CAS Number 2531-80-8 Primary identifier
Molecular Formula
Molecular Weight 147.13 g/mol
Appearance Colorless to pale yellow liquid Dérkehs Hpon
oxidation/storage
Density @
@ 760 mmHg

Boiling Point (Std)

(Theoretical/Extrapolated)

Boiling Point (Vac)

@ 9 mmHg (Recommended

distillation range)

Refractive Index

Flash Point ( Closed Cup
)
- o Soluble in EtOH, Et20, DMSO,
Solubility Immiscible in water
DMF
-H Acidity ( High acidity due to dual EWG

)

(Predicted)

(Nitro + Ester)
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Critical Handling Note: Ethyl 2-nitropropionate is sensitive to bases. The presence of the nitro

group significantly increases the acidity of the

-proton, making the compound prone to deprotonation and subsequent
polymerization or condensation if stored in basic glass or containers with alkaline
residues.

Part 2: Structural Dynamics & Tautomerism

Understanding the reactivity of ethyl 2-nitropropionate requires analyzing its tautomeric
equilibrium. The molecule exists in equilibrium between its Nitro form (stable) and Aci-Nitro
form (reactive nitronic acid derivative). This equilibrium is solvent-dependent and critical for
Michael addition reactions.

Mechanism: Nitro-Aci Tautomerization

The electron-withdrawing nature of the nitro (
) and ester (

) groups creates a highly acidic

-carbon. In the presence of a base (B:), the proton is removed, forming a resonance-stabilized
nitronate anion.

| +Base () o Nitronate Anion Kinetic Protonation

Nitro Form +Acid +h+)__ (Resonance Hybrid) ----_ (at Oxygen)
S

(Thermodynamically Stable) 3 - B - Aci-Nitro Form

.................................................. (Reactive Intermediate)
Click to download full resolution via product page

Figure 1: Tautomeric equilibrium between Nitro and Aci-Nitro forms. The Nitronate anion is the
active nucleophile in synthesis.
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Part 3: Synthesis Protocol (Self-Validating)

While direct nitration of esters is hazardous and low-yielding, the Nucleophilic Substitution
(Victor Meyer/Kornblum type) method using ethyl 2-bromopropionate is the standard laboratory
protocol. This method minimizes the formation of the unstable nitrite ester (O-alkylation)
byproduct.

Protocol: Conversion of Ethyl 2-Bromopropionate

Objective: Synthesize Ethyl 2-nitropropionate via

displacement.

Reagents:
o Ethyl 2-bromopropionate (1.0 eq)
e Sodium Nitrite (

, 1.5 eq) — Dry, finely powdered

e Urea (0.5 eq) — Scavenger for nitrous acid to prevent side reactions
e Solvent: DMF (Dimethylformamide) or DMSO — Anhydrous
Step-by-Step Methodology:

o Preparation: Flame-dry a 3-neck round bottom flask equipped with a magnetic stirrer,
thermometer, and pressure-equalizing dropping funnel. Purge with

e Solvation: Dissolve Sodium Nitrite (1.5 eq) and Urea (0.5 eq) in anhydrous DMF. Cool the
mixture to

using an ice bath.

o Why? Low temperature suppresses O-alkylation (kinetic control), favoring the
thermodynamic N-alkylation (Nitro product).
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o Addition: Add Ethyl 2-bromopropionate (1.0 eq) dropwise over 60 minutes. Maintain internal
temperature

e Reaction: Allow the mixture to warm to room temperature (

) and stir for 4—6 hours.

o Validation: Monitor via TLC (Hexane:EtOAc 8:2). The starting bromide spot (
) should disappear.

e Quenching: Pour the reaction mixture into ice-cold water (5x reaction volume). Extract with
Diethyl Ether (

).

 Purification:
o Wash combined organic layers with water (to remove DMF) and brine.
o Dry over

and concentrate in vacuo.

o Distillation: Distill the residue under reduced pressure (

). Collect fractions at

Synthetic Workflow Diagram
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Phase 1: Reaction Setup

Reagents:
Ethyl 2-bromopropionate
NaNO2 + Urea
DMF (Solvent)

'

Cool to 0°C
(Suppress O-Alkylation)

Phase 2: éxecution

Dropwise Addition
(Temp <5°C)

'

Stir 4-6h @ 25°C
Monitor TLC

Phase 3: Workip & Purification

Ice Water Quench
Ether Extraction

'

Vacuum Distillation
(75-76°C @ 9 mmHg)

Click to download full resolution via product page

Figure 2: Step-by-step synthetic workflow for the preparation of Ethyl 2-nitropropionate.
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Part 4: Applications in Drug Development

Ethyl 2-nitropropionate acts as a versatile scaffold in medicinal chemistry due to the "Nitro-
Aldol" (Henry) and Michael addition capabilities.

e -Amino Acid Synthesis:

o The nitro group can be reduced (using

or

) to an amine. This allows the molecule to serve as a precursor for Alanine derivatives and
non-natural

-amino acids.
e Heterocycle Construction:

o Used in the synthesis of Isoxazoles and Pyrrolidines. For example, reaction with
aldehydes followed by cyclization yields isoxazoline derivatives, which are
pharmacophores in various antibiotics and antitumor agents.

o Chiral Pool Synthesis:

o Enzymatic resolution of Ethyl 2-nitropropionate (using lipases) provides optically active
enantiomers, essential for constructing chiral drugs with high stereoselectivity.
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¢ Organic Syntheses. (Coll. Vol. 1). Ethyl Bromopropionate Precursor Synthesis. (Contextual
grounding for precursor preparation). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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